Cas no 67086-83-3 (2-(3-fluorophenyl)-1,3-thiazolidine)

• Product Name: 2-(3-fluorophenyl)-1,3-thiazolidine
• CAS No: 67086-83-3
• MF: C₉H₁₀FNS
• MW: 183.245804309845
• CID: 1715629
• PubChem ID: 3050853
• Update Time: 2025-06-13

2-(3-fluorophenyl)-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluorophenyl)-1,3-thiazolidine
• (Fluoro-3 phenyl)-2 thiazolidine [French]
• (Fluoro-3 phenyl)-2 thiazolidine
• BRN 1211787
• 2-(m-Fluorophenyl)thiazolidine
• DTXSID40986117
• Thiazolidine, 2-(m-fluorophenyl)-
• 2-(3-fluorophenyl)thiazolidine
• 67086-83-3
• AKOS011421111
• F8882-8348

• Inchi： 1S/C9H10FNS/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-3,6,9,11H,4-5H2
• InChI Key： ANEUIKFKIJGTQX-UHFFFAOYSA-N
• SMILES： S1CCNC1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 183.0519
• Monoisotopic Mass: 183.05179866g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03

Additional information on 2-(3-fluorophenyl)-1,3-thiazolidine

Comprehensive Analysis of 2-(3-fluorophenyl)-1,3-thiazolidine (CAS No. 67086-83-3): Properties, Applications, and Innovations

The compound 2-(3-fluorophenyl)-1,3-thiazolidine (CAS No. 67086-83-3) is a fluorinated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiazolidine ring and a 3-fluorophenyl moiety, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting metabolic disorders and inflammatory pathways, aligning with the growing demand for precision medicine.

In recent years, the scientific community has focused on fluorinated compounds due to their enhanced metabolic stability and bioavailability. 2-(3-fluorophenyl)-1,3-thiazolidine exemplifies this trend, as the fluorine atom significantly influences its electronic and steric properties. This characteristic is critical in designing kinase inhibitors and GPCR modulators, which are hot topics in oncology and neurology research. A surge in Google searches for "fluorophenyl thiazolidine derivatives" and "CAS 67086-83-3 applications" reflects rising interest in this niche.

From a synthetic chemistry perspective, the thiazolidine core of this compound offers remarkable functionalization opportunities. Its reactivity with electrophiles and nucleophiles enables the creation of libraries for high-throughput screening—a method widely discussed in AI-driven drug discovery forums. Patent databases reveal innovative uses of 67086-83-3 in developing antidiabetic agents, coinciding with global health trends addressing diabetes mellitus. This aligns with frequent search queries like "thiazolidine-based therapeutics" and "fluorophenyl compounds in medicine."

Environmental considerations also play a role in the compound's appeal. Unlike persistent halogenated pollutants, 2-(3-fluorophenyl)-1,3-thiazolidine exhibits favorable degradation profiles under controlled conditions. This property resonates with the pharmaceutical industry's shift toward green chemistry, a subject dominating LinkedIn discussions among process chemists. Analytical techniques such as HPLC and LC-MS for quantifying CAS 67086-83-3 purity are another trending topic, as regulatory agencies emphasize impurity control in APIs.

Beyond pharmaceuticals, agrochemical researchers are investigating 3-fluorophenyl thiazolidines as potential crop protection agents. Their mode of action against fungal pathogens ties into the broader conversation about sustainable agriculture, which frequently appears in FAO reports and Twitter threads among agritech professionals. The compound's patent landscape shows activity in this domain, with keywords like "thiazolidine fungicides" gaining traction in SciFinder searches.

In material science, the electron-withdrawing nature of the fluorine substituent in 67086-83-3 makes it valuable for designing organic semiconductors. This application intersects with the booming flexible electronics market—a theme prevalent in CES exhibitions and investor briefings. Computational studies using DFT calculations to predict the compound's optoelectronic properties are frequently cited in recent ACS publications, indicating cross-disciplinary relevance.

Quality control protocols for 2-(3-fluorophenyl)-1,3-thiazolidine are rigorously documented in pharmacopeial forums. The compound's NMR fingerprint (particularly ¹⁹F signals) and mass spectral fragmentation patterns are extensively covered in analytical chemistry webinars, addressing common questions like "how to characterize fluorinated thiazolidines." These technical details cater to both industrial QC teams and academic researchers.

The future outlook for CAS 67086-83-3 appears promising, with clinical trial registries listing derivatives in Phase I studies for niche indications. This progression mirrors investor interest in specialty chemicals, as seen in Crunchbase funding analyses. As synthetic methodologies evolve—especially microwave-assisted and flow chemistry techniques—the scalability of fluorophenyl thiazolidine production continues to improve, reducing costs for end-users.